![molecular formula C16H23NO2 B255029 (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide](/img/structure/B255029.png)
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide, also known as JTE-522, is a selective inhibitor of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation and pain. JTE-522 has been studied extensively for its potential therapeutic applications in various inflammatory conditions.
Mechanism of Action
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide selectively inhibits COX-2 enzyme, which is responsible for the production of prostaglandins. By inhibiting COX-2, (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide reduces the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide has been shown to reduce inflammation and pain in various animal models of inflammatory conditions. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide has a good safety profile and does not cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the advantages of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide is its selectivity for COX-2 enzyme, which reduces the risk of adverse effects associated with non-selective COX inhibitors. However, one of the limitations of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide is its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
1. Development of more water-soluble analogs of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide for improved in vivo efficacy.
2. Investigation of the potential therapeutic applications of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide in other inflammatory conditions, such as asthma and psoriasis.
3. Study of the long-term safety and efficacy of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide in clinical trials.
4. Investigation of the potential synergistic effects of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide with other anti-inflammatory agents.
5. Development of more potent and selective COX-2 inhibitors based on the structure of (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide.
Synthesis Methods
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide can be synthesized by the reaction of 4-butoxybenzaldehyde and 2-bromo-1-phenylpropan-1-one in the presence of potassium carbonate and tetrabutylammonium bromide. The resulting product is then reacted with propargylamine to yield (E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide.
Scientific Research Applications
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide has been extensively studied for its potential therapeutic applications in various inflammatory conditions, such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. It has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins.
properties
Product Name |
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide |
---|---|
Molecular Formula |
C16H23NO2 |
Molecular Weight |
261.36 g/mol |
IUPAC Name |
(E)-3-(4-butoxyphenyl)-N-propan-2-ylprop-2-enamide |
InChI |
InChI=1S/C16H23NO2/c1-4-5-12-19-15-9-6-14(7-10-15)8-11-16(18)17-13(2)3/h6-11,13H,4-5,12H2,1-3H3,(H,17,18)/b11-8+ |
InChI Key |
QYMABJIOSDFFRG-DHZHZOJOSA-N |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)/C=C/C(=O)NC(C)C |
SMILES |
CCCCOC1=CC=C(C=C1)C=CC(=O)NC(C)C |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C=CC(=O)NC(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.